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Compound of Interest |

2-Methyl-4-phenyl-1,3-oxazole-5-
Compound Name:

carbaldehyde
CAS No.: 1086379-16-9
Cat. No.: B1386493

Get Quote

The 1,3-oxazole ring is a privileged scaffold in medicinal chemistry, forming the core of

numerous natural products and synthetic compounds with a wide spectrum of biological
activities, including anti-inflammatory, anticancer, and antifungal properties.[1] Its prevalence in
pharmaceuticals underscores the therapeutic significance of this heterocyclic motif. The precise
arrangement of substituents on the oxazole ring is critical, as even minor structural changes
can profoundly impact a molecule's interaction with biological targets, altering its efficacy and

safety profile.

This guide addresses the specific topic of 2-Methyl-4-phenyl-1,3-oxazole-5-carbaldehyde.
However, a thorough review of chemical databases reveals ambiguity surrounding this exact
structure, with more robust data available for two of its closely related structural isomers. For
researchers, scientists, and drug development professionals, understanding the distinct

properties and synthesis pathways of each isomer is paramount for successful research and

development.

This document provides a comprehensive technical overview of two key, commercially
available isomers, clarifying their nomenclature and presenting their respective chemical data,
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synthesis protocols, and applications.
¢ Isomer A: 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde (CAS: 953408-85-0)
e |somer B: 5-Methyl-2-phenyl-1,3-oxazole-4-carbaldehyde (CAS: 70170-23-9)

The structural distinctions are visualized below.
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5-Methyl-2-phenxk 14397829kt -carbaldehyde

4-Methyl-Jspmstyh (FpessebRast ddrbaldehyde
4-Methyl-2-pheny-lg3ipr@le-f-carbaldehyde

Requested Compound:
2-Methyl-4-phenyl-1,3-0xazole-5-carbaldehyde

Click to download full resolution via product page

Caption: Structural comparison of the requested compound and its two well-documented
isomers.

Part 1: 4-Methyl-2-phenyl-1,3-oxazole-5-
carbaldehyde (Isomer A)

This isomer features a phenyl group at position 2 and a methyl group at position 4, with the
reactive carbaldehyde at position 5. This arrangement makes the aldehyde susceptible to
nucleophilic attack and a valuable handle for elaboration into more complex molecules.

Chemical and Physical Properties

The following data provides a summary of the key physicochemical properties for this
compound, essential for experimental design and computational modeling.[2]
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Property Value Source
CAS Number 953408-85-0 [2][3]
Molecular Formula C11HoNO:2 [2][3]
Molecular Weight 187.19 g/mol [2]

4-methyl-2-phenyl-1,3-oxazole-
IUPAC Name [2]
5-carbaldehyde

XLogP3 2.2 [2]
Topological Polar Surface Area  43.1 A2 [2]
DSSTox Substance ID DTXSID20649930 [2]

Synthesis Strategies

While specific, detailed synthetic procedures for 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde
are not extensively documented in the reviewed literature, general methodologies for
constructing polysubstituted oxazoles are well-established.[4] One common approach involves
the cyclization of a-acylamino ketones. Alternatively, modern methods may employ copper or
palladium-catalyzed reactions to form the oxazole core with high efficiency.[1]

The synthesis of the corresponding carboxylic acid, 4-methyl-2-phenyl-1,3-oxazole-5-carboxylic
acid (CAS: 91137-55-2), often involves the hydrolysis of an ethyl ester intermediate.[5] This
suggests that the title carbaldehyde could be synthesized via the reduction of a corresponding
ester or acid chloride derivative, or by direct formylation of a suitable precursor.

Applications in Research and Drug Development

As a functionalized heterocyclic building block, 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde
is a valuable starting material for chemical synthesis. The aldehyde group serves as a versatile
anchor for various chemical transformations, including:

¢ Reductive amination: To introduce substituted amine functionalities.

» Wittig reactions: To form carbon-carbon double bonds for further elaboration.
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o Condensation reactions: To build larger heterocyclic systems, such as Schiff bases, which
are known to possess a wide range of biological activities.[6]

Its structural similarity to moieties found in known bioactive molecules makes it a compound of
interest for scaffold hopping and lead optimization campaigns in drug discovery.[7]

Part 2: 5-Methyl-2-phenyl-1,3-oxazole-4-
carbaldehyde (Isomer B)

In this isomer, the positions of the methyl and carbaldehyde groups are swapped relative to the
oxazole ring. This seemingly small change significantly alters the electronic environment and
steric hindrance around the reactive aldehyde, influencing its reactivity and the geometry of its
derivatives. This compound is well-documented as a key intermediate in the synthesis of novel
anticancer agents.[6]

Chemical and Physical Properties

Key identifiers and properties for this isomer are summarized below, providing a foundation for
its use in synthetic and medicinal chemistry.[8]

Property Value Source
CAS Number 70170-23-9 [8]
Molecular Formula C11HoNO:2 [8]
Molecular Weight 187.19 g/mol [9]
Synonyms 4-Formyl-5-methyl-2-phenyl- 8]
1,3-oxazole
Density 1.18 g/cm3 [8]
Boiling Point 341.17 °C at 760 mmHg [8]
Melting Point 87 °C [8]
Flash Point 160.14 °C [8]
MDL Number MFCD08435848 [9]
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Synthesis and Experimental Protocol

The synthesis of 2-aryl-5-methyl-1,3-oxazole-4-carbaldehydes is reported as a key step in the
creation of biologically active molecules.[6][10] A common and effective method is the
Vilsmeier-Haack reaction, which introduces a formyl group onto an activated aromatic or
heterocyclic ring.

This protocol describes a representative procedure for the synthesis of the title compound.
Materials:

o 5-Methyl-2-phenyl-1,3-oxazole (1 equiv.)

e Phosphorus oxychloride (POCIs) (2-3 equiv.)

¢ N,N-Dimethylformamide (DMF) (solvent and reagent)

 Ice-water bath

e Sodium bicarbonate solution (saturated)

o Ethyl acetate or Dichloromethane (for extraction)

¢ Anhydrous sodium sulfate or magnesium sulfate (for drying)

Procedure:

o Reagent Preparation: In a two-necked round-bottom flask equipped with a dropping funnel
and a magnetic stirrer, cool N,N-Dimethylformamide (DMF) to 0 °C in an ice-water bath.

o Vilsmeier Reagent Formation: Add phosphorus oxychloride (POCIs3) dropwise to the cooled
DMF with vigorous stirring. Maintain the temperature below 5 °C. The formation of the
Vilsmeier reagent (chloroiminium salt) is exothermic. Allow the mixture to stir at this
temperature for 30 minutes.

o Substrate Addition: Dissolve 5-methyl-2-phenyl-1,3-oxazole (1 equiv.) in a minimal amount of
DMF and add it dropwise to the freshly prepared Vilsmeier reagent.
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Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to warm to room temperature. Then, heat the mixture to 60-70 °C and maintain for 2-4 hours,

monitoring the reaction progress by Thin Layer Chromatography (TLC).

o Work-up: Cool the reaction mixture to room temperature and pour it carefully onto crushed
ice.

o Neutralization: Neutralize the acidic solution by slowly adding a saturated solution of sodium
bicarbonate until the pH is approximately 7-8. A precipitate may form.

o Extraction: Extract the agueous mixture three times with ethyl acetate or dichloromethane.

e Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate,
filter, and concentrate the solvent under reduced pressure to yield the crude product.

 Purification: Purify the crude 5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde by column
chromatography on silica gel or by recrystallization to obtain the final product.

Structural Confirmation: The identity and purity of the synthesized compound should be
confirmed using standard analytical technigques such as *H-NMR, 8C-NMR, FT-IR, and Mass
Spectrometry.[6][11][12]

Applications in Anticancer Drug Development

A primary and high-impact application of 5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde is its
use as a key intermediate in the synthesis of novel quinoline-1,3-oxazole hybrids.[6]
Researchers have demonstrated that this aldehyde can be condensed with quinolinyl-
hydrazines to produce hybrid molecules. Several of these synthesized compounds have shown
potent anticancer activity against a panel of 60 human cancer cell lines at the National Cancer
Institute (NCI).[6]

The underlying principle is the combination of two biologically active pharmacophores—the
guinoline and the oxazole moieties—into a single hybrid molecule to enhance therapeutic
potential.
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Caption: Workflow from Isomer B to a potential anticancer agent.

Safety Information

It is crucial to handle this compound with appropriate safety precautions.

GHS Classification: Acute Toxicity, Oral (Category 4); Eye Irritation (Category 2A).[9]

Signal Word: Warning.[9]

Hazard Statements: H302 (Harmful if swallowed), H319 (Causes serious eye irritation).[8][9]

Precautionary Statements: P264, P270, P280, P301+P312, P305+P351+P338.[9]

Conclusion

While the specific compound 2-Methyl-4-phenyl-1,3-oxazole-5-carbaldehyde remains
structurally ambiguous in major chemical databases, its isomers 4-Methyl-2-phenyl-1,3-
oxazole-5-carbaldehyde (CAS: 953408-85-0) and 5-Methyl-2-phenyl-1,3-oxazole-4-
carbaldehyde (CAS: 70170-23-9) are well-characterized and commercially available building
blocks of significant value to the scientific community.

This guide clarifies the distinct identities of these two isomers and provides a detailed technical
overview of their properties, synthesis, and applications. In particular, 5-methyl-2-phenyl-1,3-
oxazole-4-carbaldehyde has proven utility as a direct precursor to novel hybrid molecules with
promising anticancer activity. For researchers in drug discovery and medicinal chemistry, the
careful selection and application of the correct isomer are critical for advancing the
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development of new therapeutic agents. Precision in chemical nomenclature and CAS number

verification is the bedrock of reproducible and meaningful scientific investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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